N-(2-fluoro-3-methylphenyl)-7,7-dimethyl-1,1-dioxo-1,4-thiazepane-4-carboxamide

• IUPAC Name: N-(2-fluoro-3-methylphenyl)-7,7-dimethyl-1,1-dioxo-1,4-thiazepane-4-carboxamide
• InChI: InChI=1S/C15H21FN2O3S/c1-11-5-4-6-12(13(11)16)17-14(19)18-8-7-15(2,3)22(20,21)10-9-18/h4-6H,7-10H2,1-3H3,(H,17,19)
• InChI Key: KBXJRMTXLXJKBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)N2CCC(S(=O)(=O)CC2)(C)C)F
• Molecular Formula: C15H21FN2O3S
• Molecular Weight: 328.4 g/mol

Description

N-(2-fluoro-3-methylphenyl)-7,7-dimethyl-1,1-dioxo-1,4-thiazepane-4-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in medicine. This compound belongs to the class of thiazepanes, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(2-fluoro-3-methylphenyl)-7,7-dimethyl-1,1-dioxo-1,4-thiazepane-4-carboxamide is not fully understood, but it is believed to act by modulating various signaling pathways in cells. It has been shown to inhibit the activity of enzymes involved in inflammation and cell proliferation, as well as to activate certain receptors in the brain that are involved in cognitive function.
Biochemical and Physiological Effects:
N-(2-fluoro-3-methylphenyl)-7,7-dimethyl-1,1-dioxo-1,4-thiazepane-4-carboxamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, to inhibit the growth of bacteria and fungi, and to reduce inflammation in animal models of disease. It has also been found to improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluoro-3-methylphenyl)-7,7-dimethyl-1,1-dioxo-1,4-thiazepane-4-carboxamide in lab experiments is its diverse range of biological activities, which makes it a useful tool for investigating various cellular processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on N-(2-fluoro-3-methylphenyl)-7,7-dimethyl-1,1-dioxo-1,4-thiazepane-4-carboxamide. One area of interest is its potential as a therapeutic agent for neurological disorders, and further studies are needed to elucidate its mechanism of action in the brain. Additionally, its anti-inflammatory and antimicrobial effects make it a promising candidate for the development of new drugs for these conditions. Finally, further research is needed to explore its potential as an anticancer agent, including studies on its efficacy and safety in animal models and clinical trials.

Synthesis Methods

The synthesis of N-(2-fluoro-3-methylphenyl)-7,7-dimethyl-1,1-dioxo-1,4-thiazepane-4-carboxamide involves the reaction of 2-fluoro-3-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 7,7-dimethyl-1,4-thiazepanedione to yield the desired product.

Scientific Research Applications

N-(2-fluoro-3-methylphenyl)-7,7-dimethyl-1,1-dioxo-1,4-thiazepane-4-carboxamide has been found to exhibit a range of biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. It has also been investigated for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.